Cas no 128073-33-6 (2,2-difluoro-1-methyl-cyclopropanecarboxylic acid)

• Product Name: 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid
• CAS No: 128073-33-6
• MF: C₅H₆F₂O₂
• MW: 136.096748828888
• MDL: MFCD07777163
• CID: 897704
• PubChem ID: 14695229
• Update Time: 2025-11-05

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-methylcyclopropanecarboxylic acid
• (±)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
• (+/-)-2,2-Difluoro-1-methylcyclopropane-carboxylicacid
• (±)-2,2-Difluoro-1-methylcyclopropane-carboxylic acid
• 2,2-difluoro-1-methylcyclopropane-1-carboxylic acid
• 2,2-DIFLUORO-1-METHYLCYCLOPROPANE CARBOXYLIC ACID
• 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid
• ( inverted exclamation markA)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
• 128073-33-6
• SY097093
• EN300-82805
• 2,2-DIFLUORO-1-METHYLCYCLOPROPANECARBOXYLICACID
• (+/-)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
• SCHEMBL248540
• P15953
• PB48552
• CS-W000391
• MFCD07777163
• ()-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
• AS-52992
• Cyclopropanecarboxylic acid, 2,2-difluoro-1-methyl-
• STL556340
• DTXSID90563119
• (+/-)-2,2-Difluoro-1-methylcyclopropane-carboxylic acid
• BBL102537
• Z1201624185
• 2,2-Difluoro-1-methylcyclopropanecarboxylic acid, 97%
• AKOS005255623
• DB-008109

• MDL： MFCD07777163
• Inchi： 1S/C5H6F2O2/c1-4(3(8)9)2-5(4,6)7/h2H2,1H3,(H,8,9)
• InChI Key： HLFLYOQLHYYNLT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C)F

Computed Properties

• Exact Mass: 136.03400
• Monoisotopic Mass: 136.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 58-63 °C
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• PSA: 37.30000
• LogP: 1.11630

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid

2,2-Difluoro-1-Methyl-Cyclopropanecarboxylic Acid: A Comprehensive Overview

2,2-Difluoro-1-methyl-cyclopropanecarboxylic acid, also known by its CAS number 128073-33-6, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their structural stability and reactivity. The molecule features a cyclopropane ring substituted with two fluorine atoms at the 2-position and a methyl group at the 1-position, along with a carboxylic acid functional group. This combination of substituents imparts distinctive chemical properties that make it an interesting subject for research and development.

The synthesis of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid involves a series of well-controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, such as temperature and catalyst selection, to enhance yield and minimize by-products. The use of fluorination techniques has been particularly crucial in achieving the desired substitution pattern on the cyclopropane ring. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical practices.

One of the most promising applications of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid lies in its potential as a building block for more complex molecules. Its cyclopropane ring is known to exhibit unique reactivity due to its strained geometry, making it an ideal substrate for various organic transformations. For instance, researchers have explored its use in click chemistry reactions, where it serves as a versatile component for constructing bioactive compounds. Additionally, the presence of fluorine atoms introduces electronic effects that can modulate the reactivity of the molecule, further expanding its utility in drug discovery and material science.

In recent years, there has been growing interest in understanding the pharmacological properties of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid. Studies have shown that this compound exhibits potential anti-inflammatory and anti-tumor activities, making it a valuable candidate for drug development. Researchers have conducted in vitro assays to evaluate its effects on cellular pathways involved in inflammation and cancer progression. The results indicate that the compound can inhibit key enzymes and signaling molecules associated with these processes, suggesting its potential as a therapeutic agent.

The structural uniqueness of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid also makes it an attractive candidate for material science applications. Its ability to form stable bonds under certain conditions has led to investigations into its use as a precursor for advanced polymers and coatings. Recent studies have demonstrated that derivatives of this compound can exhibit enhanced mechanical properties and thermal stability, which are desirable traits for high-performance materials.

In conclusion, 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid (CAS No. 128073-33-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in fields such as organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in driving innovation and advancing scientific knowledge.